molecular formula C16H25BrClN B8555127 4-Bromo-3-chloro-N,N-dipentylaniline CAS No. 823216-22-4

4-Bromo-3-chloro-N,N-dipentylaniline

Cat. No. B8555127
CAS RN: 823216-22-4
M. Wt: 346.7 g/mol
InChI Key: SZBGOEABAHRUKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-3-chloro-N,N-dipentylaniline is a useful research compound. Its molecular formula is C16H25BrClN and its molecular weight is 346.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-3-chloro-N,N-dipentylaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-3-chloro-N,N-dipentylaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

823216-22-4

Product Name

4-Bromo-3-chloro-N,N-dipentylaniline

Molecular Formula

C16H25BrClN

Molecular Weight

346.7 g/mol

IUPAC Name

4-bromo-3-chloro-N,N-dipentylaniline

InChI

InChI=1S/C16H25BrClN/c1-3-5-7-11-19(12-8-6-4-2)14-9-10-15(17)16(18)13-14/h9-10,13H,3-8,11-12H2,1-2H3

InChI Key

SZBGOEABAHRUKF-UHFFFAOYSA-N

Canonical SMILES

CCCCCN(CCCCC)C1=CC(=C(C=C1)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Bromopentane (0.42 mL, 3.4 mmol) was added to a mixture of 4-bromo-3-chloroaniline (200 mg, 0.9 mmol) and potassium carbonate (199 mg, 1.4 mmol) in DMF (20 mL) and the reaction was heated to 13 0˜˜C overnight. The mixture was cooled, diluted with water (20 mL) and extracted with petroleum ether (3×25mL). The combined organic extracts were dried over sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified via flash column chromatography using 9:1 petroleum ether:ethyl acetate as eluent to give N,N-Dipentyl-4-bromo-3-chloroaniline (1) (332 mg, 68%). 1HNMR (CDCI3) 67.02 (d, IH, ArH); 3.12 (t, 4H, 2×NCH2); 0.95 (t, 6H, 2×CH3). MS; 347 (M+H).
Quantity
0.42 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
199 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

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